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Compound of Interest

Compound Name: 1-Amino-2-naphthoic acid

Cat. No.: B1279704

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
and purity of 1-Amino-2-naphthoic acid (CAS No. 4919-43-1), a crucial building block in
pharmaceutical and chemical synthesis. This document details commercially available grades,
potential impurities, and analytical methodologies for purity assessment, designed to assist
researchers and drug development professionals in sourcing and utilizing this compound.

Commercial Availability

1-Amino-2-naphthoic acid is available from a range of chemical suppliers, with purities
generally suitable for research and development purposes. The compound is typically offered
in quantities ranging from milligrams to kilograms. Below is a summary of representative
suppliers and their stated purities.
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Supplier Stated Purity Available Quantities
AK Scientific 95% 250mg, 19, 59, 25g[1]
BLD Pharm Not specified Various

250mg, 1g, 5g, 10g, 100g,
Chemsrc (multiple listings) 98.0% 920, °9. 59 g

1kg[2]
Guidechem 99% Kilogram to drum quantities[3]
Hangzhou ZeErRui Chemical _ _
99% Inquire for details

Co., Ltd.

Note: This table is not exhaustive and represents a snapshot of available information.
Researchers should always request a certificate of analysis for lot-specific data.

Purity and Impurity Profile

The purity of commercially available 1-Amino-2-naphthoic acid typically ranges from 95% to
over 99%. The impurity profile is largely dependent on the synthetic route employed. A common
potential impurity in related amino-naphthoic acids is the isomeric 5-amino-2-naphthoic acid.[4]
The presence of starting materials, by-products, and solvent residues are also possibilities.

A certificate of analysis for a related compound, 6-Amino-2-naphthoic acid, indicates potential
impurities such as 5-amino-2-naphthoic acid and 6-hydroxy-2-naphthoic acid.[4] While not
directly applicable to 1-Amino-2-naphthoic acid, this provides insight into the types of related
substances that may be present.

Synthesis and Purification
Synthetic Pathway

A documented synthesis of 1-Amino-2-naphthoic acid is referenced in the Journal of
Medicinal Chemistry.[5] While the detailed experimental protocol from this specific publication
was not retrieved in the search, a general understanding of the synthesis of aminonaphthalene
carboxylic acids can be derived from related literature. The synthesis often involves the
modification of a naphthalene backbone, for instance, through amination and carboxylation
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reactions. A plausible synthetic route could involve the amination of a suitable naphthoic acid
precursor or the carboxylation of an aminonaphthalene derivative.

Below is a conceptual workflow for the synthesis of an aminonaphthoic acid.

T Functional Group Introduction Introduction of Carboxylic Acid Group Introduction of Amino Group et
P (e.g., Nitration or Halogenation) (e.g., Grignard reaction with CO2) (e.g., Reduction of Nitro Group) ap

Click to download full resolution via product page

Caption: Conceptual synthetic workflow for 1-Amino-2-naphthoic acid.

Purification

Recrystallization is a standard method for the purification of solid organic compounds like 1-
Amino-2-naphthoic acid. The choice of solvent is critical and is dependent on the solubility
profile of the compound and its impurities. For acidic and basic compounds, adjusting the pH
can be utilized to facilitate crystallization.[6] Common solvent systems for the recrystallization
of organic molecules include mixtures like heptane/ethyl acetate, methanol/water, and

acetone/water.[7]

A general workflow for purification by recrystallization is outlined below.
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Caption: General workflow for purification by recrystallization.
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Analytical Methods for Purity Assessment

A combination of chromatographic and spectroscopic techniques is essential for the
comprehensive purity assessment of 1-Amino-2-naphthoic acid.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for determining the purity of non-volatile organic compounds. For
aminobenzoic acid isomers, reversed-phase HPLC is a common technique. The selection of
the column and mobile phase is crucial for achieving good separation.

While a specific, validated method for 1-Amino-2-naphthoic acid was not found in the
literature search, a starting point for method development can be inferred from methods for
related compounds. For instance, a method for N-Acetyl-(1-amino-2-naphthol-6-sulfonic acid)
utilizes a C18 column with a mobile phase of acetonitrile, water, and phosphoric acid.[8] For
amino columns (NH2), a mobile phase pH between 3 and 7 is recommended to prevent
hydrolysis of the stationary phase.[9]

A logical workflow for HPLC method development is presented below.

Select Column
(e.g., C18, NH2)

Choose Mobile Phase
(e.g., ACN/H20, Buffer)

Optimize Gradient & Flow Rate Detect (UV/Vis, MS) Analyze Purity & Impurities.

Click to download full resolution via product page

Caption: Workflow for HPLC method development for 1-Amino-2-naphthoic acid.

Spectroscopic Methods

Spectroscopic analysis is vital for structural confirmation and identification of impurities.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR are powerful tools
for elucidating the chemical structure of 1-Amino-2-naphthoic acid and identifying
impurities. While specific spectra for this compound were not found in the search results,
spectra for related compounds like 1-naphthylamine[10] and 2-naphthol can provide an
indication of the expected chemical shifts for the naphthalene ring system. A general 13C
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NMR chemical shift table indicates expected ranges for aromatic and carboxylic acid
carbons.[11]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy can confirm the
presence of key functional groups, such as the amino (N-H stretching), carboxylic acid (O-H
and C=0 stretching), and the aromatic ring (C-H and C=C stretching) in 1-Amino-2-
naphthoic acid. The NIST WebBook provides an IR spectrum for the related 1-
naphthalenecarboxylic acid, which can serve as a reference.[12]

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the molecule, aiding in its identification and the
characterization of impurities.

Conclusion

1-Amino-2-naphthoic acid is a commercially available reagent with purities generally suitable
for research and development. For applications requiring high purity, researchers should
carefully select suppliers and always request a lot-specific certificate of analysis.
Understanding the potential impurities arising from the synthetic route is crucial. Purification
can be achieved through standard techniques like recrystallization. A combination of HPLC and
spectroscopic methods is recommended for rigorous purity assessment and structural
confirmation. Further investigation into the cited literature for detailed experimental protocols is
advised for researchers planning to synthesize or use this compound in sensitive applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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